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Compound of Interest

Compound Name: 4-Nitroimidazole

CAS No.: 100214-79-7

Cat. No.: B012731 Get Quote

Executive Summary
Immediate Action Required: 4-Nitroimidazole must never be disposed of via municipal

wastewater (sink) or standard trash.[1] While often classified as "non-regulated" for transport by

some agencies, it possesses significant mutagenic potential (Ames positive) and thermal

instability characteristics inherent to nitro-aromatics.

The only validated disposal method is high-temperature incineration equipped with NOx

scrubbers. Autoclaving is ineffective for chemical destruction and may volatilize toxic

byproducts.
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Parameter Specification

CAS Number 3034-38-6

Physical State Solid (Pale yellow powder)

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Mutagen

(Suspected)

Incompatibilities
Strong Oxidizers, Strong Bases, Reducing

Agents

Disposal Code
Non-Listed Hazardous Waste (Requires

Generator Characterization)

Destruction Method High-Temp Incineration (>1,000°C)

Technical Justification: The "Why" Behind the
Protocol
As researchers, we must understand the mechanism of hazard to ensure compliance is not just

a box-ticking exercise but a safety culture.

Mutagenicity and Biological Activity
4-Nitroimidazole is a precursor in the synthesis of nitroimidazole antibiotics (e.g.,

metronidazole).[2] Its biological activity stems from the nitro group (-NO2).[1] In biological

systems (and potential environmental receptors), the nitro group can undergo enzymatic

reduction to form short-lived, highly reactive nitro-radical anions and hydroxylamines.

Mechanism: These reduced species can covalently bind to DNA, causing strand breaks and

helix destabilization.

Implication: This "Ames Positive" status means that releasing this compound into the water

table constitutes a long-term genotoxic hazard to aquatic life, even if acute toxicity seems

moderate.

Thermal Instability
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While 4-Nitroimidazole is more stable than polynitro compounds (like TNT), it is still a C-nitro

compound.[1]

Decomposition: Thermal decomposition begins around 303°C (melting/decomposition).

Risk: In the presence of strong bases or under confinement with heat, the energy of

activation for decomposition lowers significantly.

Protocol Impact:Never autoclave waste containing 4-Nitroimidazole.[1] The heat and

pressure of an autoclave are insufficient to mineralize the compound but sufficient to

volatilize it or initiate uncontrolled decomposition.

Pre-Disposal Stabilization & Segregation[1]
Before the waste leaves your bench, it must be stabilized.

Solid Waste (Powder/Contaminated Debris)
Segregation: Keep separate from oxidizers (perchlorates, nitrates) and strong bases.

Container: High-density polyethylene (HDPE) wide-mouth jars are preferred.[1]

Labeling: Must be labeled "TOXIC" and "MUTAGENIC HAZARD".

Liquid Waste (Mother Liquors/Solutions)
pH Check: Ensure the solution is neutral or slightly acidic (pH 5-7). Avoid alkaline conditions,

which destabilize the imidazole ring and can lead to exothermic degradation.

Solvent Compatibility: If dissolved in organic solvents, ensure the solvent stream is

compatible with incineration (e.g., non-halogenated vs. halogenated segregation).

Precipitation: If high concentrations are present, consider precipitating the solid out (if

possible/safe) to reduce the volume of high-hazard liquid waste.

Disposal Workflow
The following workflow ensures a "Cradle-to-Grave" chain of custody for this chemical.
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Step 1: Waste Characterization
Determine if your waste is "Pure Substance" (unused reagent) or "Process Waste" (mixed with

solvents/buffers).

Note: 4-Nitroimidazole is not P-listed or U-listed under US RCRA regulations, but it is a

Characteristic Hazardous Waste due to toxicity and reactivity potential.[1]

Step 2: Packaging
Solids: Double-bag in 6-mil polyethylene bags, then place in a rigid secondary container

(Fiber drum or HDPE pail).

Liquids: Store in chemically resistant carboys (HDPE or Glass). Leave 10% headspace to

prevent pressure buildup.

Step 3: Labeling
Affix a hazardous waste label with the following constituents:

Step 4: Handoff
Transfer to your facility's EHS (Environmental Health & Safety) team for pickup. Specify that

Incineration is the required disposal path.[3][4][5]

Visualized Decision Logic
The following diagram outlines the critical decision points for disposing of 4-Nitroimidazole.
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Start: 4-Nitroimidazole Waste

Assess Physical State

Solid Waste
(Powder, Wipes, PPE)

Liquid Waste
(Solutions, Mother Liquor)

Segregate from Oxidizers Check pH (Ensure < 8.0)
Avoid Strong Bases

Double Bag (6-mil)
Place in Rigid Container

Collect in HDPE Carboy
Leave 10% Headspace

Label: 'TOXIC / MUTAGENIC'
CAS: 3034-38-6

Final Disposal:
High-Temp Incineration

(>1000°C with Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of 4-Nitroimidazole waste streams.

Emergency Contingencies
In the event of a spill, immediate containment is necessary to prevent aerosolization.
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PPE: Wear nitrile gloves (double gloved), safety goggles, and an N95 or P100 respirator to

prevent inhalation of dust.

Containment:

Powder: Do not dry sweep. Cover the spill with wet paper towels (dampened with water) to

prevent dust generation.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if

mixed with oxidizers.

Cleanup: Scoop the wet material into a waste bag. Wipe the area with a dilute detergent

solution.

Decontamination: Verify surface cleanliness. Place all cleanup materials into the hazardous

waste stream (Solid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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